Cas no 1806658-48-9 (3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile)

• Product Name: 3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
• CAS No: 1806658-48-9
• MF: C₁₁H₁₀F₃NS
• MW: 245.264011859894
• CID: 5005662
• Update Time: 2023-08-25

3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile

• Inchi： 1S/C11H10F3NS/c1-8-5-9(3-2-4-15)7-10(6-8)16-11(12,13)14/h5-7H,2-3H2,1H3
• InChI Key： ITQIJWUSCUCTLP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C)C=C(C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 49.1